Cas no 146925-83-9 (1,3-Propanediol,2-(hydroxymethyl)-2-[[2-hydroxy-3-(isooctadecyloxy)propoxy]methyl]- (9CI))

• Product Name: 1,3-Propanediol,2-(hydroxymethyl)-2-[[2-hydroxy-3-(isooctadecyloxy)propoxy]methyl]- (9CI)
• CAS No: 146925-83-9
• MF: C₂₆H₅₄O₆
• MW: 462.703369617462
• CID: 101004
• PubChem ID: 133065424
• Update Time: 2025-04-18

1,3-Propanediol,2-(hydroxymethyl)-2-[[2-hydroxy-3-(isooctadecyloxy)propoxy]methyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2-(hydroxymethyl)-2-[[2-hydroxy-3-(isooctadecyloxy)propoxy]methyl]- (9CI)
• ISOSTEARYL GLYCERYL PENTAERYTHRITYL ETHER
• 2-(hydroxymethyl)-2-[[2-hydroxy-3-(isooctadecyloxy)propoxy]methyl]-1,3-propanediol
• 1,3-Propanediol, 2-(hydroxymethyl)-2-[[2-hydroxy-3-(isooctadecyloxy)propoxy]methyl]
• 1,3-Propanediol, 2-(hydroxymethyl)-2-((2-hydroxy-3-(isooctadecyloxy)propoxy)methyl)-
• Isostearyl glyceryl pentaerythrityl ether [INCI]
• EC 416-380-1
• 146925-83-9
• 2-(hydroxymethyl)-2-((2-hydroxy-3-(isooctadecyloxy)propoxy)methyl)-1,3-propanediol
• 3X85950A89
• Q27258169
• UNII-3X85950A89

• Inchi： 1S/C26H54O6/c1-24(2)16-14-12-10-8-6-4-3-5-7-9-11-13-15-17-31-18-25(30)19-32-23-26(20-27,21-28)22-29/h24-25,27-30H,3-23H2,1-2H3
• InChI Key： QWVUXEBWAZOACQ-UHFFFAOYSA-N
• SMILES： O(CC(COCCCCCCCCCCCCCCCC(C)C)O)CC(CO)(CO)CO

Computed Properties

• Exact Mass: 462.39222
• Monoisotopic Mass: 462.39203944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 25
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 99.4Ų

Experimental Properties

• PSA: 99.38

1,3-Propanediol,2-(hydroxymethyl)-2-[[2-hydroxy-3-(isooctadecyloxy)propoxy]methyl]- (9CI) Security Information

• Hazard Category Code： 50/53
• Safety Instruction： 60-61
• Hazardous Material Identification：